Cas no 84602-27-7 (Cyclopentanone,3-acetyl-)
Cyclopentanone,3-acetyl- Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanone,3-acetyl-
- Cyclopentanone, 3-acetyl- (6CI,9CI)
- 3-Acetylcyclopentanone (ACI)
- 3-Acetylcyclopentan-1-one
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- Inchi: 1S/C7H10O2/c1-5(8)6-2-3-7(9)4-6/h6H,2-4H2,1H3
- InChI Key: HNZOFYATNXBFFG-UHFFFAOYSA-N
- SMILES: O=C1CC(C(C)=O)CC1
Cyclopentanone,3-acetyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XD0058-5g |
3-acetylcyclopentan-1-one |
84602-27-7 | 95% | 5g |
$2285 | 2023-09-07 |
Cyclopentanone,3-acetyl- Production Method
Production Method 1
Production Method 2
1.2 Reagents: Hydrochloric acid Solvents: Water ; overnight, rt
Production Method 3
Production Method 4
1.2 Reagents: Oxygen
Production Method 5
Production Method 6
1.2 Reagents: Potassium carbonate , Hydrogen peroxide Solvents: Methanol , Water
Production Method 7
1.2 Reagents: Acetone , Hydrochloric acid Solvents: Methanol , Tetrahydrofuran , Water ; 25 °C; 1 h, 85 °C
Production Method 8
Production Method 9
Cyclopentanone,3-acetyl- Raw materials
- 4-hydroxy-4-methylcyclohex-2-en-1-one
- 3-(1-Nitroethyl)cyclopentan-1-one
- 2-Methyl-2-(3-oxocyclopentyl)propanedioic acid
- ACETYLTRIMETHYLSILANE
- Cyclopentanone
- ETHANONE, 1-(3-NITROCYCLOPENTYL)-
- 2-Cyclopentenone
- tetramethylammonium
Cyclopentanone,3-acetyl- Preparation Products
Cyclopentanone,3-acetyl- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on Cyclopentanone,3-acetyl-
Cyclopentanone, 3-Acetyl- (CAS No: 84602-27-7)
Cyclopentanone, 3-Acetyl-, also known by its CAS registry number 84602-27-7, is a cyclic ketone derivative with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by a five-membered cyclopentane ring with a ketone group at the 1-position and an acetyl substituent at the 3-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in various applications.
Recent advancements in synthetic chemistry have highlighted the importance of Cyclopentanone, 3-Acetyl- as a versatile building block for constructing complex molecular architectures. Researchers have explored its role in the synthesis of bioactive molecules, where its rigid cyclic structure and reactive ketone group facilitate the formation of intricate stereochemical frameworks. For instance, studies published in leading journals such as *Journal of Organic Chemistry* and *Angewandte Chemie* have demonstrated its utility in the construction of polycyclic compounds with potential pharmacological applications.
The synthesis of Cyclopentanone, 3-Acetyl- has been optimized through various methodologies, including oxidative cyclization and enolate-mediated additions. These methods not only enhance the efficiency of production but also open avenues for large-scale manufacturing, which is crucial for industrial applications. Furthermore, the compound's stability under diverse reaction conditions makes it an ideal precursor for functional materials such as polymers and organocatalysts.
In terms of physical properties, Cyclopentanone, 3-Acetyl- exhibits a melting point of approximately 50°C and a boiling point around 150°C, making it suitable for thermal processing techniques. Its solubility in common organic solvents like dichloromethane and ethyl acetate facilitates its use in solution-based reactions. The compound's spectral data, including UV-Vis and NMR spectra, have been well-documented, aiding in its identification and characterization in various analytical workflows.
Recent studies have also explored the environmental impact of Cyclopentanone, 3-Acetyl-, particularly its biodegradation pathways and toxicity profiles. Research conducted by environmental chemists has shown that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic ecosystems. This information is critical for assessing its ecological safety and guiding sustainable practices in its production and application.
From an industrial perspective, Cyclopentanone, 3-Acetyl- finds applications in the pharmaceutical industry as an intermediate for drug synthesis. Its ability to participate in enantioselective reactions has made it a valuable tool for producing chiral compounds with high enantiomeric excess (ee). Additionally, it serves as a key component in the development of advanced materials such as optoelectronic devices and sensors due to its unique electronic properties.
In conclusion, Cyclopentanone, 3-Acetyl- (CAS No: 84602-27-7) stands out as a multifaceted compound with significant potential across various scientific domains. Its chemical versatility, combined with recent research breakthroughs, positions it as a cornerstone for future innovations in organic synthesis and materials science.
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